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Introduction

Soda lime is a versatile and effective absorbent for carbon dioxide (CO2), widely utilized in
various scientific and industrial applications. Its primary components are calcium hydroxide
(Ca(OH)2) and sodium hydroxide (NaOH), with a small amount of water essential for the
chemical reaction.[1] This document provides detailed application notes and experimental
protocols for the setup and utilization of soda lime for CO2 removal in a laboratory setting.

Principle of CO2 Absorption

The removal of CO2 by soda lime is a multi-step chemical process. Initially, carbon dioxide
reacts with water to form carbonic acid. This is followed by a rapid neutralization reaction with
sodium hydroxide to form sodium carbonate. Finally, the sodium carbonate reacts with calcium
hydroxide to produce calcium carbonate, regenerating the sodium hydroxide in the process.[2]
The overall reaction is exothermic.[1] The moisture content of the soda lime is crucial, as the
initial reaction step requires water.[1]

Key Applications in Research and Development

e Cell Culture: Maintaining a low CO2 environment in incubators and bioreactors.
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o Controlled Atmosphere Experiments: Creating specific gaseous environments for material
testing or biological studies.

e Gas Purification: Removing CO2 from gas streams to prevent interference with analytical
instrumentation or chemical reactions.

» Drug Stability Testing: Protecting CO2-sensitive compounds from degradation during storage
and analysis.

Quantitative Data on Soda Lime Performance

The efficiency of CO2 absorption by soda lime is influenced by several factors, including the
composition of the soda lime, gas flow rate, CO2 concentration, and humidity.[3] The following
tables summarize key performance data from various studies.

Parameter Value Source

CO2 Absorption Capacity ~19-30% of its weight [1]

100 g of soda lime can absorb

[1]
up to 26 L of CO2

Calcium Hydroxide (Ca(OH)2):

Typical Composition 70-90% [1]
Water (H20): ~2-20% [1]

Sodium Hydroxide (NaOH): 1]

~1-8%

Potassium Hydroxide (KOH): 1]

~0-1%

Table 1: General Properties and Absorption Capacity of Soda Lime
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Time to Soda Lime Failure

Flow Rate (L/min) Source
(PICO2 > 7 mmHg)
Significantly shorter than 1

0.25 , [4]
L/min
Significantly shorter than 2

1 . [4]
L/min
Significantly longer than 1

2 g . y long 4]
L/min

Table 2: Effect of Gas Flow Rate on Soda Lime Duration
Relative Humidity (RH) Effect on CO2 Uptake Source

Low RH

Inhibits CO2 uptake

[5]

High RH

Facilitates CO2 uptake

[5]

Table 3: Influence of Relative Humidity on CO2 Absorption

Signaling Pathways and Experimental Workflows
Chemical Reaction Pathway of CO2 Absorption by Soda

Lime
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Experimental Setup Procedure
CO2 Gas Source 1. Prepare Soda Lime & Pack Scrubber
;
Mass Flow Controller 2. Assemble & Leak Test System
;
Humidification Chamber 3. Calibrate Gas Analyzers
;
CO2 Analyzer (Inlet) 4. Set Flow Rate & CO2 Concentration

l

5. Start Gas Flow & Record Data

Packed Bed Scrubber
(Soda Lime)

CO2 Analyzer (Outlet) 6. Monitor Breakthrough
Exhaust/Vent 7. System Shutdown & Post-Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CO2 Removal
Using Soda Lime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591003#experimental-setup-for-co2-removal-with-
soda-lime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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